Cas no 1706434-56-1 ([4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol)

• Product Name: [4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol
• CAS No: 1706434-56-1
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5191128
• Update Time: 2025-09-27

[4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol
• 3-Pyrrolidinemethanol, 4-(3,4-dimethoxyphenyl)-1-methyl-

• Inchi： 1S/C14H21NO3/c1-15-7-11(9-16)12(8-15)10-4-5-13(17-2)14(6-10)18-3/h4-6,11-12,16H,7-9H2,1-3H3
• InChI Key： XHXDOFSAVHGMOV-UHFFFAOYSA-N
• SMILES： N1(C)CC(C2=CC=C(OC)C(OC)=C2)C(CO)C1

Additional information on [4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol

Introduction to [4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol (CAS No. 1706434-56-1)

[4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol (CAS No. 1706434-56-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

[4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol is a complex organic molecule with a molecular formula of C₁₅H₂₁NO₃. The compound features a pyrrolidine ring substituted with a methanol group and a 3,4-dimethoxyphenyl moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the methanol group enhances the compound's solubility in polar solvents, while the dimethoxyphenyl group contributes to its aromatic character and potential biological activity.

The molecular weight of [4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol is approximately 267.32 g/mol. The compound is typically synthesized through multi-step organic reactions involving the coupling of appropriate intermediates. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for research and development purposes.

Synthesis Methods

The synthesis of [4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol involves several key steps. One common approach is to start with the formation of the pyrrolidine ring through a ring-closing metathesis reaction or an intramolecular reductive amination. The subsequent introduction of the 3,4-dimethoxyphenyl moiety can be achieved via a Suzuki coupling reaction or a palladium-catalyzed cross-coupling reaction. Finally, the methylation step is performed to introduce the methyl group on the pyrrolidine ring.

Recent studies have explored alternative synthetic routes that offer improved yields and reduced environmental impact. For example, green chemistry principles have been applied to develop more sustainable synthesis methods using environmentally friendly catalysts and solvents. These advancements not only enhance the efficiency of the synthesis process but also align with the growing emphasis on sustainable practices in chemical research.

Biological Activities and Applications

[4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol has shown promising biological activities in various preclinical studies. One of its key applications lies in its potential as a lead compound for developing new therapeutic agents for neurological disorders. Research has indicated that this compound exhibits significant neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, [4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol has been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that it can effectively inhibit pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest that this compound may have potential applications in treating inflammatory diseases and chronic pain conditions.

Recent Research Advancements

The scientific community continues to explore new avenues for understanding and utilizing [4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol. Recent research has focused on elucidating the molecular mechanisms underlying its biological activities. For instance, studies have shown that this compound can interact with specific receptors and signaling pathways involved in neuroprotection and inflammation.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of [4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol to various neurotransmitter receptors using computational modeling techniques. The results indicated that this compound has high affinity for serotonin receptors (5-HT_2A) and dopamine receptors (D₂). These findings provide valuable insights into the potential therapeutic mechanisms of action for this compound.

Clinical Implications

The promising preclinical data on [4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol have paved the way for further clinical investigations. Several pharmaceutical companies are currently conducting Phase I clinical trials to evaluate the safety and efficacy of this compound in human subjects. Initial results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The clinical trials are designed to assess various parameters such as pharmacokinetics, pharmacodynamics, and safety profiles of [4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol. If successful, these trials could lead to the development of new drugs for treating neurological disorders, inflammatory diseases, and chronic pain conditions.

Conclusion

[4-(3,4-Dimethoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol (CAS No. 1706434-56-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds great promise for advancing our understanding and treatment of various medical conditions.